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Compound of Interest

Compound Name: N-Octyl 4-hydroxybenzoate-d4

Cat. No.: B1161443

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of N-Octyl 4-hydroxybenzoate-
d4, a deuterated analog of the preservative octylparaben. It is primarily intended for use as an
internal standard in analytical methodologies. This guide compiles essential data on its
properties, safety protocols, and relevant biological context for its non-deuterated form.

Physicochemical and Toxicological Properties

Quantitative data for N-Octyl 4-hydroxybenzoate-d4 is not readily available in a dedicated
Safety Data Sheet (SDS). The data presented below is a combination of information for the
deuterated compound and its non-deuterated counterpart, N-Octyl 4-hydroxybenzoate, for
reference. Safety information is extrapolated from SDS of similar paraben compounds.

Table 1: Physicochemical Properties
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Property Value Units Notes / Source
For N-Octyl 4-
Chemical Formula C15H18D40s3 - hydroxybenzoate-
2,3,5,6-D4.[1][2]
For N-Octyl 4-
Molecular Weight 254.36 g/mol hydroxybenzoate-
2,3,5,6-D4.[1]
White to cream For non-deuterated
Appearance -
crystals or powder analog.[3]
] ] For non-deuterated
Melting Point 47.0 - 53.0 °C
analog.[3]
Generally soluble in
- _ organic solvents like
Solubility Data not available -
methanol and
chloroform.
For N-Octyl 4-
Parent Compound
C15H2203 - hydroxybenzoate.[4]
Formula
[5]
Parent Compound For N-Octyl 4-
250.33 g/mol

Mol. Wt.

hydroxybenzoate.[5]

Table 2: Hazard and Safety Information (Based on Analogous Parabens)
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Hazard Category

Classification &
Statements

Precautionary
. Source (Analogous
Measures & First

Compounds
Aid P )

Eye Irritation

Category 1/2: Causes
serious eye
damagel/irritation.
(H318/H319)

P280: Wear eye
protection.
P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact L4lie]
lenses, if present and
easy to do. Continue
rinsing. Immediately
call a POISON

CENTER/doctor.

Skin Irritation

Category 2: Causes
skin irritation. (H315)

P264: Wash skin
thoroughly after
handling. P302+P352:
IF ON SKIN: Wash
with plenty of soap

and water.

Respiratory Irritation

Category 3: May
cause respiratory
irritation. (H335)

P261: Avoid breathing
dust. P304+P340: IF
INHALED: Remove

: [4][6]
person to fresh air and
keep comfortable for

breathing.

Aquatic Hazard

Acute/Chronic
Category 2/3:
Toxic/Harmful to
aguatic life.
(H401/H412)

P273: Avoid release to
the environment.
P501: Dispose of
contents/container to
an approved waste

disposal plant.
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Experimental Protocols

N-Octyl 4-hydroxybenzoate-d4 is principally used as an internal standard for the
quantification of its parent compound, octylparaben, in various matrices (e.g., biological fluids,
environmental samples, consumer products). Below is a representative protocol for its use in
Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol: Quantification of Octylparaben using N-Octyl 4-hydroxybenzoate-d4 Internal
Standard

» Preparation of Standards:

o Prepare a stock solution of N-Octyl 4-hydroxybenzoate (the analyte) and N-Octyl 4-
hydroxybenzoate-d4 (the internal standard, 1S) in a suitable solvent (e.g., acetonitrile or
methanol) at a concentration of 1 mg/mL.

o Create a series of calibration standards by serially diluting the analyte stock solution.

o Spike each calibration standard and the quality control (QC) samples with a fixed
concentration of the IS stock solution.

e Sample Preparation (e.g., Plasma Sample):

o

Thaw plasma samples at room temperature.

[¢]

To 100 pL of plasma, add the fixed amount of N-Octyl 4-hydroxybenzoate-d4 (IS).

[¢]

Perform a protein precipitation step by adding 300 uL of cold acetonitrile.

o

Vortex the mixture for 1 minute to ensure thorough mixing and precipitation.

o

Centrifuge the sample at 10,000 x g for 10 minutes to pellet the precipitated proteins.

[¢]

Carefully transfer the supernatant to a clean vial for LC-MS analysis.

e LC-MS Analysis:
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o Liquid Chromatography (LC): Use a C18 reverse-phase column. Employ a gradient elution
method with mobile phases such as water with 0.1% formic acid (A) and acetonitrile with
0.1% formic acid (B).

o Mass Spectrometry (MS): Operate the mass spectrometer in negative ion mode using
electrospray ionization (ESI). Monitor the specific mass-to-charge ratio (m/z) transitions for
both octylparaben and its deuterated internal standard using Multiple Reaction Monitoring
(MRM).

o Data Analysis:

o Construct a calibration curve by plotting the ratio of the analyte peak area to the IS peak
area against the analyte concentration for each calibration standard.

o Determine the concentration of octylparaben in the unknown samples by interpolating their
analyte/IS peak area ratios from the linear regression of the calibration curve.

Visualizations: Workflows and Biological Pathways

Experimental Workflow: Internal Standard Quantification
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Caption: Workflow for analyte quantification using a deuterated internal standard.
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Biological Pathway: Paraben Endocrine Disruption

The non-deuterated parent compound, octylparaben, is known as an endocrine-disrupting
chemical (EDC).[7][8][9] One of its primary mechanisms of action is mimicking the natural
hormone estrogen, thereby interfering with normal hormonal signaling.[7][10][11]

Paraben

Binds to / Activates
(e.g., Octylparaben)

Estrogen Receptor | Binds to _ [ Estrogen Response Element) Initiates
(ERa / ERB) (in DNA)

Altered Cellular Response
(Endocrine Disruption)

Gene Transcription,

Click to download full resolution via product page

Caption: Simplified pathway of paraben-induced estrogenic endocrine disruption.

Safety Protocol: Chemical Spill Response
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Caption: Logical workflow for responding to a laboratory chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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